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Compound of Interest

Compound Name: GSK-5503A

Cat. No.: B15623400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of GSK-
5503A, a novel selective CRAC channel blocker. Adherence to these guidelines is crucial for

ensuring the accuracy and reproducibility of experimental results.

Data Presentation
Quantitative data for GSK-5503A is summarized in the table below for easy reference.

Parameter Value Source

Molecular Formula C₂₃H₁₇F₂N₃O₂ [1]

Molecular Weight 405.40 g/mol [1]

Solubility DMSO [1]

Purity >98% (by HPLC) [1]

Short-term Storage 0°C (desiccated) [1]

Long-term Storage -20°C (desiccated) [1]
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This protocol describes the preparation of a 10 mM stock solution of GSK-5503A in DMSO.

This is a commonly used concentration for initial experiments, but the optimal concentration

may vary depending on the specific application.

Materials:

GSK-5503A powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile pipette tips

Procedure:

Determine the required mass of GSK-5503A:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (M) x Molecular Weight ( g/mol ) x Volume (L) x

1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

Mass (mg) = 0.01 mol/L * 405.40 g/mol * 0.001 L * 1000 mg/g = 4.054 mg

Weighing GSK-5503A:

Carefully weigh out the calculated amount of GSK-5503A powder using a calibrated

analytical balance in a clean, dry weighing boat or directly into a pre-weighed sterile

microcentrifuge tube.
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Dissolution:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the GSK-5503A powder. For a 10 mM solution, if you weighed 4.054 mg, you would add 1

mL of DMSO.

Cap the tube securely.

Vortex the solution until the GSK-5503A is completely dissolved. Gentle warming in a

water bath (not exceeding 37°C) may aid in dissolution if necessary, but observe the

solution for any signs of degradation.

Aliquoting and Storage:

Once the stock solution is clear and homogenous, it is recommended to aliquot it into

smaller, single-use volumes in sterile microcentrifuge tubes. This will prevent repeated

freeze-thaw cycles which can degrade the compound.

For short-term storage (up to a few days), store the aliquots at 0°C.[1]

For long-term storage, store the aliquots at -20°C, ensuring they are well-sealed and

protected from light.[1]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling GSK-5503A and DMSO.

Handle the compound in a well-ventilated area or a chemical fume hood.

Refer to the material safety data sheet (MSDS) for GSK-5503A for comprehensive safety

information. In the absence of a specific MSDS, treat the compound with the caution

appropriate for a novel chemical entity.

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Avoid direct contact.
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Caption: Workflow for preparing GSK-5503A stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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